N-((4-Fluorophenyl)methyl)ethanamide
Cat. No. B1306881
Key on ui cas rn:
86010-68-6
M. Wt: 167.18 g/mol
InChI Key: IHNHPSHMZGCDCL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07351858B2
Procedure details
Acetic acid (1.321 g, 22.000 mmol) was dissolved in DMF (10 ml), 1-(4-fluorophenyl)methanamine (2.478 g, 19.800 mmol) was added and the mixture was cooled to 0° C. N-[(1H-1,2,3-benzotriazol-1-yloxy)(dimethylamino)methylene]-N-methylmethanaminium tetrafluoroborate (7.770 g, 24.200 mmol) and N-ethyl-N,N-diisopropylamine (5.971 g, 46.200 mmol) was added. The solution was stirred for two hours at room temperature. EtOAc (20 ml) was added and the organic phase was washed with Na2CO3 (3×20 ml, aq) and HCl (0.5 M, 2×, 10 ml). The organic layer was dried (MgSO4) and the solvent was removed by evaporations. The crude was purified by preparative HPLC (started with isocratic acetonitrile/buffer 60/40 and then the acetonitrile concentration was increased to 100%, the buffer was a mixture of acetonitrile/water 10/90 and ammonium acetate (0.1 M, column KR-100-7-C8, 50 mm×250 mm, flow 40 ml/min). The product containing fractions was pooled and the acetonitrile was removed by evaporation. EtOAc (10 ml) was added and the organic phase was washed with two portions of brine and dried (MgSO4) and the solvent was removed by evaporation and gave 1.344 g of N-(4-fluorobenzyl)acetamide (yield 36.5%).
Name
Quantity
7.77 g
Type
reactant
Reaction Step Three
Yield
36.5%
Identifiers
|
REACTION_CXSMILES
|
[C:1]([OH:4])(=O)[CH3:2].[F:5][C:6]1[CH:11]=[CH:10][C:9]([CH2:12][NH2:13])=[CH:8][CH:7]=1.F[B-](F)(F)F.N1(OC(N(C)C)=[N+](C)C)C2C=CC=CC=2N=N1.C(N(C(C)C)C(C)C)C>CN(C=O)C.CCOC(C)=O>[F:5][C:6]1[CH:11]=[CH:10][C:9]([CH2:12][NH:13][C:1](=[O:4])[CH3:2])=[CH:8][CH:7]=1 |f:2.3|
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Inputs
Step One
|
Name
|
|
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Quantity
|
1.321 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(=O)O
|
|
Name
|
|
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Quantity
|
10 mL
|
|
Type
|
solvent
|
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Smiles
|
CN(C)C=O
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Step Two
|
Name
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|
|
Quantity
|
2.478 g
|
|
Type
|
reactant
|
|
Smiles
|
FC1=CC=C(C=C1)CN
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Step Three
|
Name
|
|
|
Quantity
|
7.77 g
|
|
Type
|
reactant
|
|
Smiles
|
F[B-](F)(F)F.N1(N=NC2=C1C=CC=C2)OC(=[N+](C)C)N(C)C
|
|
Name
|
|
|
Quantity
|
5.971 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)N(C(C)C)C(C)C
|
Step Four
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Name
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|
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Quantity
|
20 mL
|
|
Type
|
solvent
|
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Smiles
|
CCOC(=O)C
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
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Setpoint
|
0 °C
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
The solution was stirred for two hours at room temperature
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
WASH
|
Type
|
WASH
|
|
Details
|
the organic phase was washed with Na2CO3 (3×20 ml, aq) and HCl (0.5 M, 2×, 10 ml)
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
The organic layer was dried (MgSO4)
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the solvent was removed by evaporations
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The crude was purified by preparative HPLC (
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CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
the acetonitrile concentration
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
was increased to 100%
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
a mixture of acetonitrile/water 10/90 and ammonium acetate (0.1 M, column KR-100-7-C8, 50 mm×250 mm, flow 40 ml/min)
|
ADDITION
|
Type
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ADDITION
|
|
Details
|
The product containing fractions
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the acetonitrile was removed by evaporation
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
EtOAc (10 ml) was added
|
WASH
|
Type
|
WASH
|
|
Details
|
the organic phase was washed with two portions of brine
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried (MgSO4)
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the solvent was removed by evaporation
|
Outcomes
Product
Details
Reaction Time |
2 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
FC1=CC=C(CNC(C)=O)C=C1
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.344 g | |
| YIELD: PERCENTYIELD | 36.5% | |
| YIELD: CALCULATEDPERCENTYIELD | 40.6% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
